Cas no 10575-28-7 (3-Octadecanone, 1-hydroxy-)

• Product Name: 3-Octadecanone, 1-hydroxy-
• CAS No: 10575-28-7
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 1162935
• PubChem ID: 15726204
• Update Time: 2025-04-20

3-Octadecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Octadecanone, 1-hydroxy-
• 1-hydroxyoctadecan-3-one
• NCGC00180196-01
• 10575-28-7
• ACon1_001731
• DTXSID90577493
• SCHEMBL5708418

• Inchi： 1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)16-17-19/h19H,2-17H2,1H3
• InChI Key： GUXGPSBHTJHEQG-UHFFFAOYSA-N
• SMILES： O=C(CCO)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 284.271530387g/mol
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols